Cas no 2227646-52-6 ((1S)-1-(6-chloropyrazin-2-yl)-2,2,2-trifluoroethan-1-ol)

(1S)-1-(6-Chloropyrazin-2-yl)-2,2,2-trifluoroethan-1-ol is a chiral trifluoromethyl-substituted alcohol derivative with a pyrazine core. Its structural features, including the stereogenic center and electron-withdrawing groups, make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the chloropyrazine moiety enhances reactivity in cross-coupling reactions, while the trifluoroethanol group contributes to metabolic stability and lipophilicity modulation. This compound is particularly useful in the development of bioactive molecules due to its ability to influence binding affinity and pharmacokinetic properties. High enantiomeric purity (S-configuration) ensures precise stereochemical control in asymmetric synthesis. Suitable for use in medicinal chemistry research and fine chemical applications.
(1S)-1-(6-chloropyrazin-2-yl)-2,2,2-trifluoroethan-1-ol structure
2227646-52-6 structure
Product Name:(1S)-1-(6-chloropyrazin-2-yl)-2,2,2-trifluoroethan-1-ol
CAS No:2227646-52-6
MF:C6H4ClF3N2O
MW:212.556970596313
CID:6362309
PubChem ID:165782601
Update Time:2025-10-30

(1S)-1-(6-chloropyrazin-2-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(6-chloropyrazin-2-yl)-2,2,2-trifluoroethan-1-ol
    • 2227646-52-6
    • EN300-1952324
    • Inchi: 1S/C6H4ClF3N2O/c7-4-2-11-1-3(12-4)5(13)6(8,9)10/h1-2,5,13H/t5-/m0/s1
    • InChI Key: XYNMVBKMDGBRFG-YFKPBYRVSA-N
    • SMILES: ClC1=CN=CC([C@@H](C(F)(F)F)O)=N1

Computed Properties

  • Exact Mass: 211.9964249g/mol
  • Monoisotopic Mass: 211.9964249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46Ų

(1S)-1-(6-chloropyrazin-2-yl)-2,2,2-trifluoroethan-1-ol Pricemore >>

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Additional information on (1S)-1-(6-chloropyrazin-2-yl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1S)-1-(6-chloropyrazin-2-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227646-52-6)

The compound (1S)-1-(6-chloropyrazin-2-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227646-52-6) is a chiral fluorinated pyrazine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 6-chloropyrazine moiety and the trifluoroethanol group, make it a valuable intermediate for the synthesis of bioactive molecules. This article delves into its chemical properties, applications, and relevance in modern scientific advancements.

One of the most intriguing aspects of (1S)-1-(6-chloropyrazin-2-yl)-2,2,2-trifluoroethan-1-ol is its stereochemistry. The (1S) configuration ensures high enantiomeric purity, which is critical for its role in asymmetric synthesis. Researchers often explore its potential as a building block for chiral catalysts and pharmaceutical intermediates, aligning with the growing demand for enantioselective compounds in drug development. The presence of the trifluoroethyl group further enhances its metabolic stability, a feature highly sought after in medicinal chemistry.

In recent years, the compound has been linked to innovations in green chemistry and sustainable synthesis. With increasing environmental concerns, scientists are focusing on eco-friendly methods to produce fluorinated compounds like CAS No. 2227646-52-6. Techniques such as flow chemistry and biocatalysis are being explored to minimize waste and energy consumption during its synthesis. This aligns with the broader industry trend toward green solvents and atom-efficient reactions.

The 6-chloropyrazine core of this compound also makes it a subject of interest in agrochemical research. Pyrazine derivatives are known for their herbicidal and fungicidal properties, and the introduction of a chloro substituent can modulate their bioactivity. As the agricultural sector seeks safer and more effective crop protection agents, (1S)-1-(6-chloropyrazin-2-yl)-2,2,2-trifluoroethan-1-ol could play a pivotal role in next-generation formulations.

From a commercial perspective, the demand for CAS No. 2227646-52-6 is driven by its versatility. It serves as a precursor for high-value fine chemicals and is often referenced in patents related to antiviral and anti-inflammatory agents. Its compatibility with cross-coupling reactions and click chemistry further expands its utility in drug discovery pipelines. Companies specializing in custom synthesis and contract research frequently highlight this compound in their portfolios.

In summary, (1S)-1-(6-chloropyrazin-2-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227646-52-6) exemplifies the intersection of chiral chemistry, fluorination, and sustainable innovation. Its applications span pharmaceuticals, agrochemicals, and material science, making it a compound of enduring relevance. As research continues to uncover new synthetic routes and biological activities, its importance in the chemical industry is poised to grow.

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